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Technical Guide: 4'-Chloro-2'-
methoxyacetophenone
Executive Summary

4'-Chloro-2'-methoxyacetophenone (also known as 1-(4-chloro-2-methoxyphenyl)ethanone)
is a disubstituted acetophenone derivative characterized by a methoxy group at the ortho
position and a chlorine atom at the para position relative to the acetyl group. It serves as a
versatile building block in medicinal chemistry, particularly for the "Claisen-Schmidt"
condensation to form chalcones—precursors to flavonoids, pyrazolines, and benzothiazoles
with anticancer and antimicrobial properties.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][7]8]

Structural Architecture

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1603187#bc-rfq
https://www.benchchem.com/product/b1603187/docs?utm_src=pdf-body#4-chloro-2-methoxyacetophenone-chemical-structure-and-smiles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The molecule consists of a benzene ring substituted with an acetyl group at position 1.[1] The
defining features are the electron-donating methoxy group at position 2 (ortho) and the
electron-withdrawing chlorine atom at position 4 (para). This push-pull electronic nature
influences its reactivity in electrophilic aromatic substitutions and nucleophilic additions.

Parameter Data

IUPAC Name 1-(4-chloro-2-methoxyphenyl)ethanone

Common Name 4'-Chloro-2'-methoxyacetophenone

CAS Registry Number 60207-19-4

Molecular Formula CoHsCIO2

Molecular Weight 184.62 g/mol

SMILES COclcc(ClheeclC(C)=0

InChi Key HQB-ZY.UJEENLJLC—UHFFFAOYSA—N
(Derivative base)

Physical State Liquid or low-melting solid (dependent on purity)

Solubility Soluble in DCM, EtOAc, MeOH; Insoluble in

water

3D Conformation Note

The ortho-methoxy group exerts a steric influence on the acetyl group, potentially twisting the
carbonyl out of coplanarity with the benzene ring, though the intramolecular hydrogen bonding
seen in ortho-hydroxy analogs is absent here.

Synthetic Pathways[7][14][15]
Method A: Methylation of 4'-Chloro-2'-
hydroxyacetophenone (High Purity)

This is the preferred laboratory method as it avoids the formation of difficult-to-separate
regioisomers common in direct Friedel-Crafts acylation.
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Precursor: 4'-Chloro-2'-hydroxyacetophenone (CAS 6921-66-0). Reagents: Dimethyl sulfate
(DMS) or Methyl lodide (Mel), Potassium Carbonate (

), Acetone.

Protocol:

Charge: In a round-bottom flask, dissolve 1.0 eq of 4'-Chloro-2'-hydroxyacetophenone in
anhydrous acetone (0.5 M concentration).

o Base Addition: Add 1.5 eq of anhydrous

o Alkylation: Dropwise add 1.2 eq of Dimethyl Sulfate (or Mel) at room temperature.

o Reflux: Heat the mixture to reflux (approx. 56°C) for 4—6 hours. Monitor by TLC
(Hexane:EtOAc 8:2) for disappearance of the phenol.

o Workup: Filter off inorganic salts. Concentrate the filtrate. Redissolve in EtOAc, wash with
water and brine. Dry over

2]
 Purification: If necessary, purify via silica gel column chromatography or recrystallization (if
solid).
Method B: Friedel-Crafts Acylation of 3-Chloroanisole
(Industrial)

Direct acetylation of 3-chloroanisole yields a mixture of isomers. The methoxy group is a strong
ortho/para director, while chlorine is a deactivator.

o Target (C6 substitution):Ortho to OMe, Para to ClI.

e Major Isomer (C4 substitution):Para to OMe, Ortho to CI (Yields 3'-chloro-4'-
methoxyacetophenone).
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Note: This route often requires careful fractional distillation to isolate the 4'-chloro-2'-methoxy

isomer.

Synthesis Workflow Diagram
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Caption: Synthesis pathways comparing the selective Methylation route (top) vs. the mixture-
prone Friedel-Crafts route (bottom).

Reactivity & Applications in Drug Design

The core utility of 4'-Chloro-2'-methoxyacetophenone lies in its methyl ketone functionality,
which is highly reactive in aldol condensations.

Chalcone Synthesis (Claisen-Schmidt)

Reaction with aromatic aldehydes yields chalcones, which are "privileged structures" in drug
discovery.[3]

Protocol (General):

Dissolve 1.0 eq of 4'-Chloro-2'-methoxyacetophenone and 1.0 eq of benzaldehyde derivative
in Ethanol.

Add 2.0 eq of aqueous NaOH (40%).

Stir at Room Temperature for 12—24 hours. Precipitate forms.[4]

Filter and wash with cold ethanol/water.

Reaction Network Diagram[15]
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4'-Chloro-2'-methoxyacetophenone
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Caption: The central role of the target molecule in generating diverse heterocyclic scaffolds.

Analytical Characterization

To validate the structure of the synthesized or purchased compound, compare experimental
data against these predicted values:

1H-NMR (CDCls, 400 MHz) Prediction
e § 2.60 (s, 3H): Acetyl methyl group (

).
e § 3.92 (s, 3H): Methoxy group (
).
e 06.95 (d, J=2.0 Hz, 1H): H-3 proton (Ortho to OMe, Meta to Acetyl).

e 5 7.00 (dd, J=8.5, 2.0 Hz, 1H): H-5 proton (Meta to OMe, Meta to Acetyl).

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1603187/docs?utm_src=pdf-body-img#4-chloro-2-methoxyacetophenone-chemical-structure-and-smiles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 07.72 (d, J=8.5 Hz, 1H): H-6 proton (Ortho to Acetyl). Note: This proton is significantly
deshielded by the carbonyl anisotropy.

IR Spectrum (ATR)
e 1670-1680 cm~1: C=0 stretch (Conjugated ketone).

e 1250 cm~1: C-O-C stretch (Aryl ether).

e 1580, 1480 cm~1: C=C aromatic skeletal vibrations.

Safety & Handling

e GHS Classification: Warning. Causes skin irritation (H315), eye irritation (H319).

» Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) if possible, as
acetophenones can degrade or oxidize over long periods.

e PPE: Wear nitrile gloves and safety goggles. Perform synthesis in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. chemimpex.com [chemimpex.com]

e 2. Organic Syntheses Procedure [orgsyn.org]
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 To cite this document: BenchChem. [4'-Chloro-2'-methoxyacetophenone chemical structure
and SMILES]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1603187/docs#4-chloro-2-methoxyacetophenone-
chemical-structure-and-smiles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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